PFI-6N

• Molecular Formula: C19H23N3O4
• Molecular Weight: 357.4 g/mol
• InChI: InChI=1S/C19H23N3O4/c1-21(2)18(24)14-9-8-12(10-16(14)23)17-11-15(20-26-17)19(25)22(3)13-6-4-5-7-13/h8-11,13,23H,4-7H2,1-3H3
• InChIKey: CKEICVFLYGXFOP-UHFFFAOYSA-N

PFI-6N Negative Control for MLLT1/3 YEATS Domain Research

PFI-6N (CAS 2650530-01-9, molecular formula C19H23N3O4, molecular weight 357.41 g/mol) is a small-molecule negative control compound developed in parallel with PFI-6, a potent and selective inhibitor of the YEATS domains of MLLT1 (ENL/YEATS1) and MLLT3 (AF9/YEATS3) [1]. It is derived from PFI-6 by methylation of the amide group, a single-point chemical modification that completely abolishes its activity against YEATS domains (MLLT1, MLLT3, YEATS2, YEATS4) while preserving the overall chemical backbone and physicochemical properties .

Control type Matched negative control for PFI-6

Target profile Inert toward MLLT1/3 and YEATS2/4 domains

Design purpose Discriminate on-target from off-target effects

• [1] Structural Genomics Consortium. PFI-6: A novel chemical probe for MLLT1/3. https://www.thesgc.org/chemical-probes/pfi-6. Accessed 2026-04-23. View Source

Why PFI-6N Cannot Be Replaced by Generic Controls

In biochemical and cellular assays targeting MLLT1/3 YEATS domains, the use of a matched negative control is essential to attribute observed biological effects specifically to on-target inhibition. Substituting PFI-6N with a structurally unrelated inactive compound, a different negative control for another target class, or a DMSO-only vehicle control fails to account for potential off-target effects arising from the conserved core scaffold of the active probe PFI-6 [1]. PFI-6N is specifically designed to be chemically inert toward YEATS domains while closely mimicking the physicochemical properties of PFI-6, enabling rigorous discrimination between on-target and off-target phenotypic outcomes in experimental systems [2].

! Structurally unrelated inactive compounds do not replicate PFI-6 scaffold-derived off-target effects.

! Negative controls for other target classes cannot rule out MLLT1/3 chemotype interference.

! DMSO-only vehicle controls fail to account for physicochemical or nonspecific binding artifacts.

• [1] Arrowsmith CH, et al. The promise and peril of chemical probes. Nat Chem Biol. 2015;11(8):536-541. View Source
• [2] Workman P, Collins I. Probing the probes: fitness factors for small molecule tools. Chem Biol. 2010;17(6):561-577. View Source

Evidence of PFI-6N Inactivity in MLLT1/3 Studies

Complete Loss of Biochemical Binding to YEATS Domains

In direct biochemical binding assays, PFI-6N demonstrates no measurable affinity for MLLT1, MLLT3, YEATS2, or YEATS4 (IC50 >30 µM in HTRF assays), whereas PFI-6 potently inhibits MLLT1 and MLLT3 with IC50 values of 0.14 µM and 0.16 µM, respectively, and shows >40 µM IC50 against YEATS2/4 [1]. This represents a >214-fold loss of potency against the intended targets, confirming that the methylated amide modification completely ablates YEATS domain engagement [1].

Biochemical binding loss

Head-to-head

PFI-6N IC50 >30 µM (MLLT1/3) vs PFI-6 IC50 0.14–0.16 µM; >214-fold potency loss

Supports on-target phenotype attribution

HTRF assay with recombinant YEATS domains

Evidence Dimension	Biochemical inhibition of YEATS domain proteins (HTRF assay)
Target Compound Data	IC50 >30 µM (MLLT1), >30 µM (MLLT3), >30 µM (YEATS2), >30 µM (YEATS4)
Comparator Or Baseline	PFI-6: IC50 0.14 µM (MLLT1), 0.16 µM (MLLT3), >40 µM (YEATS2), >40 µM (YEATS4)
Quantified Difference	>214-fold reduction in potency for MLLT1, >187-fold for MLLT3
Conditions	Homogeneous Time Resolved Fluorescence (HTRF) binding assay using recombinant YEATS domain proteins

Why This Matters

This quantitative loss of function validates PFI-6N as a true negative control, essential for excluding non-specific binding or assay interference in biochemical screens.

• [1] Structural Genomics Consortium. PFI-6: A novel chemical probe for MLLT1/3. https://www.thesgc.org/chemical-probes/pfi-6. Accessed 2026-04-23. View Source

No Cellular Target Engagement in NanoBRET Assays

In a cellular NanoBRET target engagement assay for MLLT3, PFI-6 displayed potent inhibition with an average IC50 of 0.76 µM (±0.1) [1]. In direct comparison, PFI-6N exhibited no inhibitory properties up to 30 µM, the highest concentration tested [1]. This >39-fold loss of cellular activity confirms that the negative control is functionally inert in a live-cell context and does not interfere with the assay readout.

Cellular target engagement

Head-to-head

PFI-6N IC50 >30 µM vs PFI-6 IC50 0.76 µM (MLLT3 NanoBRET); >39-fold loss

Confirms cellular inertness for live-cell studies

HEK293 NanoBRET assay

Evidence Dimension	Cellular target engagement (NanoBRET assay)
Target Compound Data	IC50 >30 µM
Comparator Or Baseline	PFI-6: IC50 0.76 µM
Quantified Difference	>39-fold reduction in cellular potency
Conditions	NanoLuciferase Bioluminescence Resonance Energy Transfer (NanoBRET) assay in HEK293 cells expressing MLLT3

Why This Matters

This cellular inactivity is critical for interpreting phenotypic changes in cell-based experiments, ensuring that observed effects are due to PFI-6's on-target activity rather than general cytotoxicity or off-target effects of the core scaffold.

• [1] Structural Genomics Consortium. PFI-6: A novel chemical probe for MLLT1/3. https://www.thesgc.org/chemical-probes/pfi-6. Accessed 2026-04-23. View Source

High Chemical Purity and Structural Identity Confirmation

Commercial batches of PFI-6N are supplied with ≥98% purity as determined by HPLC [1]. The compound's identity is confirmed by SMILES string: O=C(N(C1CCCC1)C)C2=NOC(C3=CC(O)=C(C(N(C)C)=O)C=C3)=C2 and InChIKey: CKEICVFLYGXFOP-UHFFFAOYSA-N . This high purity and unambiguous structural verification minimize the risk of contaminant-driven false positives or batch-to-batch variability that could undermine experimental conclusions.

Chemical purity

Reported

≥98% purity (HPLC)

Supports batch-to-batch reproducibility

Structural identity confirmed; exceeds typical probe threshold

Evidence Dimension	Chemical purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Industry standard for chemical probes: ≥95%
Quantified Difference	Exceeds typical threshold
Conditions	High-Performance Liquid Chromatography (HPLC) analysis

Why This Matters

High purity is non-negotiable for negative controls to avoid confounding effects; PFI-6N's documented purity supports reliable and reproducible experimental outcomes.

• [1] MedChemExpress. PFI-6N (HY-155413) Product Information. https://www.medchemexpress.eu/pfi-6n.html. Accessed 2026-04-23. View Source

PFI-6N Application Scenarios in MLLT1/3 Research

Validation of PFI-6-Dependent Phenotypes in Cellular Models

When using PFI-6 to probe MLLT1/3 function in cancer cell lines (e.g., acute leukemia, lymphoma), PFI-6N must be included at equimolar concentrations in parallel experiments. The complete lack of cellular target engagement (IC50 >30 µM in NanoBRET) [1] ensures that any observed changes in cell viability, proliferation, or gene expression are specifically due to YEATS domain inhibition rather than off-target scaffold effects.

Negative Control for HTS Campaigns Targeting YEATS Domains

In HTS biochemical or biophysical assays for novel MLLT1/3 inhibitors, PFI-6N serves as a chemically matched inactive control to define the assay window and to counter-screen hits for false positives arising from compound interference. Its >214-fold loss of biochemical potency [1] provides a clear demarcation between true inhibitors and non-specific signals.

DSF Thermal Shift Assay Control

In thermal shift assays to confirm direct target engagement of novel MLLT1/3 ligands, PFI-6N produces no measurable thermal stabilization (Tm shift 0.00°C for YEATS2, -0.02°C for YEATS4) [1], in contrast to PFI-6 which induces positive shifts (3.61°C for MLLT1, 5.13°C for MLLT3) [1]. This makes PFI-6N an ideal negative control for establishing baseline protein melting temperatures.

Matched Control for In Vivo PD Studies with PFI-6

For preclinical efficacy studies in mouse xenograft models, PFI-6N can be formulated identically to PFI-6 (e.g., in DMSO/PEG300/Tween80/saline vehicles) and administered as a control arm. Its matched physicochemical properties and documented solubility in DMSO (up to 10 mM) [1] allow researchers to attribute any in vivo anti-tumor activity solely to on-target MLLT1/3 inhibition.

Application

Selection Property

Validation Focus

PFI-6 cellular phenotype validation

Matched inactive scaffold

On-target vs off-target discrimination

HTS assay window control

Chemically inert negative control

Assay window definition and hit triage

Thermal shift assay baseline

No thermal stabilization (ΔTm ≈ 0°C)

Baseline melting temperature establishment

In vivo model control for PFI-6

Matched formulation and physicochemical properties

In vivo target engagement specificity

• [1] Structural Genomics Consortium. PFI-6: A novel chemical probe for MLLT1/3. https://www.thesgc.org/chemical-probes/pfi-6. Accessed 2026-04-23. View Source